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Compound of Interest

Compound Name:
N-Dodecanoyl-DL-homoserine

lactone

Cat. No.: B106065 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of N-Dodecanoyl-DL-homoserine lactone, ensuring

laboratory safety and procedural accuracy.

N-Dodecanoyl-DL-homoserine lactone is a key signaling molecule in bacterial quorum

sensing, making it a valuable tool in microbiological and drug development research. Due to

conflicting safety information from various suppliers, a cautious approach to handling is

paramount. This guide provides the essential personal protective equipment (PPE)

requirements, operational procedures, and disposal plans to ensure the safety of laboratory

personnel and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
Conflicting Safety Data Sheets (SDS) exist for N-Dodecanoyl-DL-homoserine lactone, with

some sources classifying it as a skin, eye, and respiratory irritant.[1] Therefore, adopting a

conservative safety posture is essential. The following table summarizes the recommended

PPE.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Must be inspected

before use and disposed of

properly after handling.[2]

Eye Protection
Safety glasses with side

shields or goggles

Should be compliant with

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Respiratory Protection Dust mask

A type N95 (US) or equivalent

respirator is recommended,

especially when handling the

powder form where dust may

be generated.[3]

Body Protection Laboratory coat
To be worn at all times when

handling the substance.

Operational Plan: From Receipt to Disposal
Proper handling and storage are critical for maintaining the stability of N-Dodecanoyl-DL-
homoserine lactone and ensuring user safety. The substance is typically supplied as a white

to off-white powder or crystalline solid.[4]

Receiving and Storage
Upon Receipt: Inspect the container for any damage or leaks.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[1] Recommended storage temperatures vary by supplier, with some suggesting 2-8°C and

others -20°C for long-term stability.[3] Always refer to the supplier's specific instructions.

Handling and Experimental Use
Engineering Controls: Use in a well-ventilated area.[1] If there is a risk of dust formation, use

a chemical fume hood.
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Safe Handling Practices: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Do not

ingest, or allow contact with skin, eyes, or clothing.[4] Wash hands thoroughly after handling.

[1]

Preparation of Solutions: When preparing solutions, do so in a well-ventilated area or under

a fume hood. Be aware of the solubility characteristics; it is soluble in organic solvents like

DMSO and DMF.[4]

Disposal Plan
Given the conflicting hazard information, it is recommended to treat N-Dodecanoyl-DL-
homoserine lactone as a chemical waste product and dispose of it through an approved

hazardous waste program.

Solid Waste: Collect waste powder and any contaminated consumables (e.g., weigh boats,

pipette tips) in a designated, sealed container for chemical waste.

Liquid Waste: Collect solutions of N-Dodecanoyl-DL-homoserine lactone in a designated,

sealed container for chemical waste. Do not pour down the drain unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

Empty Containers: Rinse empty containers thoroughly. The disposal of empty containers

should be in accordance with local regulations. Some guidelines suggest that defaced,

empty containers can be disposed of in regular trash.[1] However, it is best to consult with

your EHS department.

Decontamination: Decontaminate any surfaces that may have come into contact with the

chemical.

Always dispose of chemical waste in accordance with all applicable local, state, and federal

regulations.[1]

Experimental Workflow
The following diagram outlines the standard workflow for handling N-Dodecanoyl-DL-
homoserine lactone in a laboratory setting.
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Handling Workflow for N-Dodecanoyl-DL-homoserine lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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